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Compound of Interest

Compound Name: Rpt193
CAS No.: 2366152-15-8
Cat. No.: B10855426
Get Quote
. J

This technical support center provides guidance for researchers, scientists, and drug
development professionals on managing and understanding potential adverse events
associated with the experimental CCR4 antagonist, Rpt193 (zelnecirnon).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Rpt193?

Rpt193 is an orally administered small molecule antagonist of the C-C motif chemokine
receptor 4 (CCR4).[1][2][3] Its primary mechanism involves inhibiting the migration of T-helper
Type 2 (Th2) cells to sites of inflammation.[4][5][6] Th2 cells are key drivers of allergic
inflammation in conditions such as atopic dermatitis and asthma.[1][4] By blocking CCR4,
Rpt193 prevents the interaction of this receptor with its ligands, CCL17 and CCL22, thereby
reducing the accumulation of Th2 cells in inflamed tissues.[1][5] Preclinical data also suggest
that Rpt193 may modulate Th2 cell function by decreasing the secretion of Th2 cytokines.[4][6]

[7]

Q2: What are the known adverse events associated with Rpt193?
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In Phase 1 clinical trials involving healthy volunteers and patients with atopic dermatitis,
Rpt193 was generally well-tolerated.[3][7][8] All reported treatment-emergent adverse events
were classified as mild or moderate, and no serious adverse events were reported in these
early studies.[3][4][6][71[8]

However, a significant serious adverse event of liver failure was reported in one patient during
a Phase 2b trial for atopic dermatitis.[9][10] This event was deemed potentially related to
Rpt193 and led to a clinical hold by the FDA on the Phase 2 trials for both atopic dermatitis and
asthma.[9][10] Subsequently, these clinical trials were terminated. It is important to note that no
evidence of liver toxicity was observed in other trial participants (approximately 350 individuals
across three trials) or in nonclinical studies.[9][10]

Q3: What were the contributing factors in the case of severe liver injury?

The patient who experienced liver failure had a complex medical history, which may have been
a contributing factor.[9][10] This history included a drug allergy to dupilumab, an autoimmune
disease requiring thyroid hormone replacement, the use of an herbal supplement known to be
associated with liver failure, and a concurrent COVID-19 infection.[9][10] A thorough
investigation was initiated to understand the causality of this specific event.[9]

Q4: What is the current clinical development status of Rpt193?

Following the report of a serious adverse event of liver failure, the U.S. Food and Drug
Administration (FDA) placed a clinical hold on the Phase 2 trials of Rpt193 (zelnecirnon) in
atopic dermatitis and asthma in February 2024.[9][10] In May 2024, RAPT Therapeutics
announced the termination of these Phase 2 trials.

Troubleshooting Guide: Monitoring for Potential
Adverse Events

Given the serious adverse event of liver failure observed with Rpt193, rigorous monitoring of
liver function is critical for any ongoing or future research involving this compound or other
CCR4 antagonists.

Issue: Abnormal Liver Function Tests (LFTSs)
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. Monitoring Protocol:

Baseline Screening: Before initiation of the investigational agent, a comprehensive metabolic
panel, including assessment of alanine aminotransferase (ALT), aspartate aminotransferase
(AST), alkaline phosphatase (ALP), and total bilirubin, should be performed.

Routine Monitoring: LFTs should be monitored at regular intervals throughout the study. A
suggested frequency is every two weeks for the first two months of treatment and monthly
thereafter.

Symptom-Triggered Assessment: LFTs should be assessed immediately if a subject reports
any signs or symptoms of liver injury, such as fatigue, nausea, vomiting, right upper quadrant
pain, jaundice, or dark urine.

. Management of Abnormal LFTs:

Dose Interruption: If a subject develops ALT or AST levels >3 times the upper limit of normal
(ULN), the investigational agent should be immediately discontinued.

Clinical Evaluation: A thorough clinical evaluation should be conducted to investigate other
potential causes of liver injury, including viral hepatitis, alcohol consumption, and
concomitant medications.

Follow-up: LFTs should be monitored more frequently (e.g., weekly) until resolution or
stabilization.

Data on Adverse Events
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Clinical Trial Phase

Adverse Event
Profile

Serious Adverse
Reference
Events

Phase 1

Generally well-
tolerated; all
treatment-emergent
adverse events were

mild to moderate.

None reported.

[3114][6]1[7]

Phase 2

One serious adverse
event of liver failure
reported in a single

patient.

Liver failure (1
. [91[10]
patient).

Experimental Protocols

Protocol: Liver Function Monitoring During Treatment with a CCR4 Antagonist

o Objective: To proactively monitor for and manage potential drug-induced liver injury.

e Procedure:

1. Obtain baseline LFTs (ALT, AST, ALP, total bilirubin) within 7 days prior to the first dose.

2. Collect blood samples for LFT monitoring at Weeks 2, 4, 6, 8, and then monthly for the

duration of treatment.

3. If a subject presents with symptoms suggestive of liver injury, perform an unscheduled

LFT assessment immediately.

4. If ALT or AST > 3x ULN, discontinue the investigational agent and repeat LFTs within 48-

72 hours.

5. If LFTs do not improve or worsen, or if there are signs of liver failure (e.g., jaundice,

coagulopathy), the subject should be referred for hepatology consultation.

Visualizations
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Caption: Mechanism of Rpt193 action.
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Caption: Workflow for liver function monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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